POVPC

• CAS No.: 121324-31-0
• Product Name: POVPC
• Molecular Formula: C29H56NO9P
• Molecular Weight: 593.7 g/mol
• IUPAC Name: [(2R)-3-hexadecanoyloxy-2-(5-oxopentanoyloxy)propyl] 2-(trimethylazaniumyl)ethyl phosphate
• Standard InChI: InChI=1S/C29H56NO9P/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-20-28(32)36-25-27(39-29(33)21-18-19-23-31)26-38-40(34,35)37-24-22-30(2,3)4/h23,27H,5-22,24-26H2,1-4H3/t27-/m1/s1
• Standard InChIKey: RKIDALSACBQVTN-HHHXNRCGSA-N
• Isomeric SMILES: CCCCCCCCCCCCCCCC(=O)OC[C@H](COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)CCCC=O
• SMILES: CCCCCCCCCCCCCCCC(=O)OCC(COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)CCCC=O
• Canonical SMILES: CCCCCCCCCCCCCCCC(=O)OCC(COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)CCCC=O
• Appearance: Assay:≥98%A solution in ethanol
• Description: Oxidized low-density lipoprotien (oxLDL) particles contain low molecular weight species which are cytotoxic and pro-atherogenic. Many of these substances were recently isolated and purified from oxLDL, and identified as phosphatidylcholine species containing a fragmented, oxidized short-chain fatty acid remnant at the sn-2 position. 1-(Palmitoyl)-2-(5-oxovaleroyl)-phosphatidylcholine, or POV-PC, is one of the oxLDL species derived from 2-arachidonoyl or eicosapentanoyl phospholipids. POV-PC confers CD36 scavenger receptor binding affinity more potently than any hydroperoxy PC species, and may be one of the more important structural determinants of oxLDL. Treatment of cultured endothelial cells with POV-PC stimulates monocyte binding, stimulates intracellular cAMP production, and strongly inhibits the LPS-induced binding of neutrophils.
• Synonyms: (7R)-7-[(1,5-Dioxopentyl)oxy]-4-hydroxy-N,N,N-trimethyl-10-oxo-3,5,9-trioxa-4-phosphapentacosan-1-aminium 4-Oxide Inner Salt; _x000B_(R)-7-[(1,5-Dioxopentyl)oxy]-4-hydroxy-N,N,N-trimethyl-10-oxo-3,5,9-trioxa-4-phosphapentacosan-1-aminium 4-Oxide Inner Salt
• PubChem Compound: 23557187
• Last Modified: Nov 11 2021